1-(2-Chloropyridin-3-yl)-3-(methyl-oxo-phenyl-lambda6-sulfanylidene)urea

• IUPAC Name: 1-(2-chloropyridin-3-yl)-3-(methyl-oxo-phenyl-λ6-sulfanylidene)urea
• InChI: InChI=1S/C13H12ClN3O2S/c1-20(19,10-6-3-2-4-7-10)17-13(18)16-11-8-5-9-15-12(11)14/h2-9H,1H3,(H,16,18)
• InChI Key: ODCUKAOYNQRNLD-UHFFFAOYSA-N
• Canonical SMILES: CS(=NC(=O)NC1=C(N=CC=C1)Cl)(=O)C2=CC=CC=C2
• Molecular Formula: C13H12ClN3O2S
• Molecular Weight: 309.77 g/mol

Description

1-(2-Chloropyridin-3-yl)-3-(methyl-oxo-phenyl-lambda6-sulfanylidene)urea, also known as CPMU, is a chemical compound with potential applications in scientific research. It is a sulfonamide derivative that has been synthesized and studied for its biological and pharmacological properties. In

Scientific Research Applications

Metal Ion Binding and Coordination Chemistry

• The synthesis of a simple ambidentate ligand capable of binding metal ions via a pyridyl nitrogen atom or thioether sulfur donor demonstrates the utility of such compounds in ion-pair binding. This ion-pair binding coordination mode is showcased through the X-ray crystal structures of various complexes, highlighting the ligand's ability to simultaneously coordinate and hydrogen bond with metal ions (Qureshi et al., 2009).

Synthesis and Properties of Energetic Materials

• Research into the synthesis and properties of high energetic dense oxidizers featuring the urea moiety has been conducted. Studies on compounds such as N,N′-bis(1,1,1-trinitropropan-2-yl)urea explore their characterization, thermostability, and potential as energetic materials, providing insights into their application in fields requiring high-energy compounds (Axthammer et al., 2016).

Antibacterial Applications

• Several heterocyclic compounds containing a sulfonamido moiety have been synthesized for use as antibacterial agents. This research underlines the potential of urea derivatives in developing new antibacterial drugs, with some compounds displaying significant activity against various bacterial strains (Azab et al., 2013).

Degradation and Environmental Fate of Herbicides

• The degradation of imazosulfuron, a sulfonylurea herbicide, has been studied in soil under aerobic and anaerobic conditions. This research is crucial for understanding the environmental fate of such chemicals, demonstrating that degradation pathways vary significantly depending on environmental conditions (Morrica et al., 2001).

Synthesis and Biological Evaluation of Anticancer Agents

• The design, synthesis, and biological evaluation of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as new anticancer agents showcase the role of urea derivatives in medicinal chemistry. These compounds have demonstrated significant antiproliferative effects on various cancer cell lines, highlighting their potential as therapeutic agents (Feng et al., 2020).